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Compound of Interest

Compound Name: Agatholal

Cat. No.: B1151938 Get Quote

Researchers, scientists, and drug development professionals seeking an in-depth technical

guide on Agatholal (CAS 3650-31-5) will find a notable scarcity of detailed scientific literature.

Despite its identification and presence in several natural sources, comprehensive studies

elucidating its biological activities, mechanisms of action, and associated signaling pathways

are not publicly available at this time. This document summarizes the existing information and

highlights the significant gaps in the current understanding of this diterpenoid.

Agatholal, also known as Contortolal, is a naturally occurring diterpenoid. It has been identified

in various plant species, including Pinus yunnanensis, and has also been reported in Apis

(bees) and Calocedrus formosana (Taiwan incense-cedar)[1][2].

Chemical and Physical Properties
A summary of the key chemical and physical properties of Agatholal is presented in the table

below. This information is compiled from various chemical databases and supplier information.
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Property Value Source

CAS Number 3650-31-5 [1][2][3][4]

Molecular Formula C₂₀H₃₂O₂ [1][2][3]

Molecular Weight 304.5 g/mol [1][2][3]

IUPAC Name

(1S,4aR,5S,8aR)-5-[(E)-5-

hydroxy-3-methylpent-3-

enyl]-1,4a-dimethyl-6-

methylidene-3,4,5,7,8,8a-

hexahydro-2H-naphthalene-1-

carbaldehyde

[1]

Synonyms Contortolal [1]

Physical Description Powder [2]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[2]

Biological Activity and Toxicological Profile
Currently, there is a significant lack of specific data on the biological activities of isolated

Agatholal. While some sources suggest its potential use in laboratory settings for studying

enzyme kinetics and metabolic pathways, and as a potential lead compound in drug discovery,

these claims are not substantiated by published experimental studies[3].

General biological activities, such as antimicrobial, anti-inflammatory, and anticancer effects,

have been attributed to extracts of plants known to contain diterpenoids, but these activities

have not been specifically linked to Agatholal itself. Without dedicated research on the purified

compound, it is not possible to provide quantitative data such as IC₅₀ values or to describe any

specific mechanism of action.

Consequently, information regarding the toxicology of Agatholal is also unavailable.

Experimental Protocols
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The absence of published research investigating the biological effects of Agatholal means that

there are no detailed experimental protocols to report. Methodologies for potential future

studies, such as cytotoxicity assays (e.g., MTT assay), enzyme inhibition assays, and various

in vivo and in vitro models for assessing anti-inflammatory, anticancer, or antimicrobial activity,

would need to be developed.

Signaling Pathways and Mechanisms of Action
A thorough search of scientific databases reveals no information on the signaling pathways

modulated by Agatholal or its specific molecular mechanisms of action. Therefore, the

mandatory requirement to create diagrams of signaling pathways, experimental workflows, or

logical relationships using Graphviz (DOT language) cannot be fulfilled due to the lack of

underlying data.

Conclusion
Agatholal (CAS 3650-31-5) is a chemically defined diterpenoid with known natural sources.

However, its biological and pharmacological properties remain largely unexplored. The current

body of scientific literature does not contain the necessary data to construct an in-depth

technical guide that meets the specified requirements for quantitative data, detailed

experimental protocols, and visualizations of signaling pathways. Further research is required

to elucidate the potential therapeutic applications and mechanisms of action of this compound.

Professionals in drug development and research should be aware that any investigation into

Agatholal would be entering a largely uncharted area of natural product chemistry and

pharmacology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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